Cas no 325145-36-6 ((3S)-1-benzyl-3-ethylpiperazine-2,5-dione)

• Product Name: (3S)-1-benzyl-3-ethylpiperazine-2,5-dione
• CAS No: 325145-36-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD06410862
• CID: 916999
• PubChem ID: 20598791
• Update Time: 2025-05-21

(3S)-1-benzyl-3-ethylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl-3-ethyl-2,5-piperazinedione
• (3S)-3-ethyl-1-(phenylmethyl)-2,5-piperazinedione
• 1-BENZYL-3(S)-ETHYL-PIPERAZINE-2,5-DIONE
• (S)-1-Benzyl-3-ethylpiperazine-2,5-dione
• (3S)-1-benzyl-3-ethylpiperazine-2,5-dione
• MFCD06410862
• 325145-36-6
• A875592
• MUIKRKFOQRVJON-NSHDSACASA-N
• 2(s)-ethyl-4-benzyl-3,6-dioxopiperazine
• AC-13652
• AS-50491
• AKOS015961290
• AMY34419
• P10360
• CS-0172027
• DTXSID50609022
• SCHEMBL1714279
• J-018773

• MDL： MFCD06410862
• Inchi： 1S/C13H16N2O2/c1-2-11-13(17)15(9-12(16)14-11)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,16)/t11-/m0/s1
• InChI Key： MUIKRKFOQRVJON-NSHDSACASA-N
• SMILES： O=C1[C@H](CC)NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.147
• Boiling Point: 501.8°C at 760 mmHg
• Flash Point: 257.3°C
• Refractive Index: 1.546
• PSA: 49.41000
• LogP: 1.19030

Additional information on (3S)-1-benzyl-3-ethylpiperazine-2,5-dione

Introduction to CAS No. 325145-36-6: (3S)-1-Benzyl-3-Ethylpiperazine-2,5-Dione

CAS No. 325145-36-6, also known as (3S)-1-benzyl-3-ethylpiperazine-2,5-dione, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The piperazine dione framework is particularly notable for its ability to form hydrogen bonds, making it a valuable scaffold in medicinal chemistry.

The structure of (3S)-1-benzyl-3-ethylpiperazine-2,5-dione consists of a piperazine ring with two ketone groups at positions 2 and 5. The stereochemistry at position 3 is defined as S, indicating a specific spatial arrangement that can influence the compound's interactions with biological targets. The benzyl group attached at position 1 adds hydrophobicity and potential for further functionalization, while the ethyl group at position 3 contributes to the compound's steric profile.

Recent studies have highlighted the importance of (3S)-1-benzyl-3-ethylpiperazine-2,5-dione in the context of enzyme inhibition and drug design. For instance, researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, such as kinases and proteases. These findings suggest that the compound could serve as a lead molecule for developing therapeutics targeting various diseases, including cancer and inflammatory conditions.

One of the most promising applications of CAS No. 325145-36-6 lies in its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them can offer therapeutic benefits. The piperazine dione core has been shown to interact with specific residues on target proteins, making it an attractive candidate for PPI inhibition.

In addition to its biological activity, (3S)-1-benzyl-3-ethylpiperazine-2,5-dione has been studied for its synthetic versatility. Chemists have developed efficient routes to synthesize this compound, often employing strategies such as tandem cyclization or asymmetric synthesis. These methods not only enhance the scalability of production but also allow for the incorporation of additional functional groups to tailor the compound's properties.

The stereochemistry of (3S)-1-benzyl-3-ethylpiperazine-2,5-dione plays a crucial role in its biological activity. Studies using X-ray crystallography have revealed that the S configuration at position 3 facilitates optimal binding to target proteins by aligning key functional groups in a specific orientation. This highlights the importance of stereochemistry in drug design and underscores the need for enantioselective synthesis methods.

Another area of active research involving CAS No. 325145-36-6 is its role as a building block in combinatorial chemistry libraries. By incorporating this compound into libraries, researchers can rapidly screen for novel bioactive molecules with diverse structural features. This approach has already yielded several promising leads that are currently under investigation for their therapeutic potential.

The pharmacokinetic properties of (3S)-1-benzyl-3-ethylpiperazine-2,5-dione have also been extensively studied. Research indicates that the compound exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further optimization may be required to enhance its pharmacokinetic profile and reduce potential toxicity.

Looking ahead, the development of (3S)-1-benzyl-3 ethyl piperazine dione derivatives is expected to continue at a rapid pace. Scientists are exploring various strategies to modify the compound's structure, such as adding electron-withdrawing or donating groups, to enhance its potency and selectivity against specific targets.

In conclusion, CAS No. 325145 6, or (3S)-1-benzyl ethyl piperazine dione, represents a valuable compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with recent advances in synthetic methods and biological studies, positions it as a key player in future research efforts aimed at addressing unmet medical needs.